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Compound of Interest

Compound Name: (Rac)-Monepantel sulfone-d5

Cat. No.: B12407035

Get Quote

(For Research, Scientific, and Drug Development Professionals)

This technical guide provides a comprehensive overview of (Rac)-Monepantel sulfone-d5, a

deuterated analog of the active metabolite of the anthelmintic drug Monepantel. This document

is intended for researchers, scientists, and professionals in drug development, offering detailed

information on its safety, chemical properties, synthesis, analytical methods, and mechanism of

action.

Introduction
(Rac)-Monepantel sulfone-d5 is the deuterated form of Monepantel sulfone, the primary and

pharmacologically active metabolite of Monepantel.[1] Monepantel belongs to the amino-

acetonitrile derivatives (AADs), a class of anthelmintics effective against gastrointestinal

nematodes, including those resistant to other drug classes.[1] The deuterated form serves as a

crucial internal standard for quantitative analysis in pharmacokinetic and metabolic studies,

enabling precise and accurate measurements by mass spectrometry.[2][3]
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As a laboratory chemical, (Rac)-Monepantel sulfone-d5 should be handled with appropriate

safety precautions.

Hazard Identification
According to the Safety Data Sheet (SDS), (Rac)-Monepantel sulfone-d5 is not classified as a

hazardous substance or mixture.[4] However, standard laboratory safety practices should

always be observed.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water.

Skin Contact: Rinse skin with water.

Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek medical attention.

[4]

Handling and Storage
Handling: Avoid inhalation and contact with skin and eyes. Use in a well-ventilated area.[4]

Storage: Store in a tightly sealed container in a cool, well-ventilated area. Recommended

storage temperatures are -20°C for long-term storage (up to 3 years) and 4°C for shorter

periods (up to 2 years). If in solvent, store at -80°C (up to 6 months) or -20°C (up to 1

month).[4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Rac)-Monepantel sulfone-d5 is

presented in the table below.
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Property Value Reference

Chemical Name

N-(2-cyano-1-(5-cyano-2-

(trifluoromethyl)phenoxy)propa

n-2-yl-1,1,3,3,3-d5)-4-

((trifluoromethyl)sulfonyl)benza

mide

[5]

CAS Number 2747918-68-7 [2]

Molecular Formula C₂₀H₈D₅F₆N₃O₄S [2][5][6]

Molecular Weight 510.42 g/mol [5][6]

Appearance Solid [2]

Purity Typically >95% [7]

Experimental Protocols
Synthesis of (Rac)-Monepantel Sulfone-d5
While a specific, detailed synthesis protocol for the deuterated sulfone is not publicly available,

a general synthetic strategy can be inferred from the synthesis of Monepantel and its

metabolites. The synthesis would likely involve:

Synthesis of a deuterated precursor: This would involve incorporating deuterium atoms at the

designated positions of a key intermediate in the Monepantel synthesis pathway.

Formation of the amino-acetonitrile core: Reaction of the deuterated precursor to form the

central amino-acetonitrile structure.

Acylation: Acylation of the amino group with a benzoyl chloride derivative.

Oxidation: Oxidation of the sulfide group of a deuterated Monepantel precursor to the

corresponding sulfone. This is a critical step to yield the final product.

A generalized workflow for the synthesis is depicted below.
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Generalized Synthesis Workflow

Deuterated Precursor Synthesis Amino-Acetonitrile Formation Acylation Oxidation to Sulfone (Rac)-Monepantel sulfone-d5

Click to download full resolution via product page

Caption: Generalized synthetic workflow for (Rac)-Monepantel sulfone-d5.

Analytical Method for Quantification in Biological
Matrices
A validated Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry

(UHPLC-MS/MS) method with a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) sample preparation has been developed for the simultaneous determination of

Monepantel and Monepantel sulfone in milk and muscle tissues.[8][9] (Rac)-Monepantel
sulfone-d5 is an ideal internal standard for this method.

4.2.1. Sample Preparation (QuEChERS)

Homogenize the tissue sample (e.g., muscle) or take a measured volume of the liquid

sample (e.g., milk).

Spike the sample with a known concentration of the internal standard, (Rac)-Monepantel
sulfone-d5.

Add acetonitrile for protein precipitation and extraction.

Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

Centrifuge to separate the layers.

Collect the supernatant (acetonitrile layer).

A dispersive solid-phase extraction (d-SPE) step with a suitable sorbent (e.g., PSA, C18) can

be used for further cleanup if necessary.
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Evaporate the solvent and reconstitute the residue in a suitable mobile phase for LC-MS/MS

analysis.

4.2.2. UHPLC-MS/MS Conditions

Parameter Condition

Column C18 or C8 reversed-phase column

Mobile Phase
A gradient of methanol and an aqueous solution

of ammonium acetate

Ionization Mode
Electrospray Ionization (ESI), typically in

negative mode

MS/MS Detection Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) For Monepantel sulfone: 504

Product Ions (m/z) 186 and 166

The use of a deuterated internal standard like (Rac)-Monepantel sulfone-d5 corrects for

matrix effects and variations in extraction efficiency and instrument response, ensuring high

accuracy and precision.
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Analytical Workflow

Biological Sample (Milk/Muscle)

Spike with (Rac)-Monepantel sulfone-d5

QuEChERS Extraction

d-SPE Cleanup (optional)

UHPLC-MS/MS Analysis

Quantification
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Mechanism of Action of Monepantel Sulfone

Monepantel Sulfone

Nematode nAChR
(DEG-3 Subfamily, e.g., MPTL-1)

Positive Allosteric Modulation

Persistent Channel Opening

Cation Influx (Na+, Ca2+)

Muscle Cell Depolarization

Spastic Paralysis

Expulsion from Host
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TEVC Experimental Workflow

Harvest Xenopus Oocytes

Inject with Nematode nAChR cRNA

Incubate for Receptor Expression

Two-Electrode Voltage Clamp Setup

Apply (Rac)-Monepantel sulfone

Record Membrane Current

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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